4-chloro-N-{[4-ethyl-5-({2-[(2-fluorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide

• Molecular Formula: C20H19ClFN5O2S
• Molecular Weight: 447.9 g/mol
• IUPAC Name: 4-chloro-N-[[4-ethyl-5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C20H19ClFN5O2S/c1-2-27-17(11-23-19(29)13-7-9-14(21)10-8-13)25-26-20(27)30-12-18(28)24-16-6-4-3-5-15(16)22/h3-10H,2,11-12H2,1H3,(H,23,29)(H,24,28)
• InChI Key: BFMDLVQXAPNBKG-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2F)CNC(=O)C3=CC=C(C=C3)Cl

Description

4-chloro-N-{[4-ethyl-5-({2-[(2-fluorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-N-{[4-ethyl-5-({2-[(2-fluorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide is not fully understood. However, several studies have suggested that the compound exerts its antimicrobial and anticancer activities by inhibiting key enzymes and cellular pathways involved in cell growth and proliferation.
Biochemical and physiological effects:
The compound has been shown to exhibit potent antimicrobial and anticancer activities in vitro and in vivo. Additionally, studies have suggested that the compound may have potential applications in the treatment of other diseases such as inflammation and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments, including its potent antimicrobial and anticancer activities, and its relatively simple synthesis method. However, the compound may have limitations in terms of its solubility and stability, which may affect its efficacy in certain experimental settings.

Future Directions

There are several potential future directions for the study of 4-chloro-N-{[4-ethyl-5-({2-[(2-fluorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide. These include further studies on its mechanism of action, optimization of its synthesis method, and development of new derivatives with improved efficacy and selectivity. Additionally, the compound may have potential applications in other fields such as materials science and environmental remediation.

Synthesis Methods

The synthesis of 4-chloro-N-{[4-ethyl-5-({2-[(2-fluorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide involves the reaction of 4-chlorobenzoyl chloride with 4-ethyl-5-mercapto-1,2,4-triazole-3-carboxylic acid ethyl ester in the presence of triethylamine. The resulting compound is then reacted with 2-fluoroaniline and sodium hydride to yield the final product.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and materials science. Several studies have shown that this compound exhibits potent antifungal and antibacterial activities, making it a promising candidate for the development of new antimicrobial agents. Additionally, this compound has been shown to possess potent anticancer activity, making it a potential candidate for the development of new cancer therapeutics.